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Cat. No.: B3231522

Get Quote

4-isopropylamino-1-benzylpiperidine is a substituted heterocyclic amine of interest in synthetic

and medicinal chemistry. Its structure comprises three key moieties, each contributing to its
overall chemical behavior and toxicological profile: the N-benzyl group, the piperidine core, and
the 4-isopropylamino substituent. Understanding the hazards associated with each component
allows for a robust, predictive assessment of the compound's safety profile.

* N-Benzyl Group: Confers aromatic properties and potential for metabolic interactions. N-
benzylpiperazine, a related structure, is known to exhibit neurotoxic effects, suggesting that
this class of compounds warrants evaluation for central nervous system activity.[1]

» Piperidine Core: This saturated heterocycle is the parent of many biologically active
compounds and imparts a basic character. Piperidine itself is a flammable, corrosive, and
toxic liquid that can cause severe skin burns and eye damage.[2][3][4][5][6] Derivatives often
retain this basicity and potential for irritation.[7][8]

e 4-lsopropylamino Group: As a secondary amine, this group is basic and nucleophilic.
Secondary amines are known skin and respiratory irritants.[9] A significant, often overlooked,
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hazard is their potential to react with nitrosating agents (such as nitrites or nitrogen oxides)
to form N-nitrosamines, a class of potent carcinogens.[10][11]

This guide will deconstruct these structural elements to build a comprehensive framework for
safe handling, risk mitigation, and emergency preparedness.
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Caption: Relationship between structural moieties and their predicted hazards.

Predicted Physicochemical Properties

While experimental data is unavailable, the following properties can be estimated based on the
structure and data from similar compounds like 4-Amino-1-benzylpiperidine.[12][13]
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Predicted Value /

Property . Source of Analogy
Information
Molecular Formula CisH24N2 -
Molecular Weight 232.37 g/mol -
Colorless to pale yellow liquid General observation for similar
Appearance ] i ]
or low-melting solid amines[13]
Characteristic amine-like, ]
Odor ) ] General property of amines[9]
potentially fishy or pungent
. ) ) Higher than 4-Amino-1-
Boiling Point > 300 °C (Predicted) o
benzylpiperidine (308.7°C)[12]
Similar to 4-Amino-1-
Density ~1.0 g/cm3 (Predicted) benzylpiperidine (~1.068
g/lcm3)[12]
Miscible with most organic o
- o o General property of similar
Solubility solvents. Limited solubility in

water.

amines[13]

Basicity (pKa)

Expected to be basic, similar to
piperidine (pKa of conjugate
acid ~11.2)[6]

Piperidine Core

Hazard Identification and GHS Classification

Based on an analysis of analogous compounds, a predicted GHS classification for 4-

isopropylamino-1-benzylpiperidine is presented below. This classification assumes the

compound is in its pure, neat form.
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, ) H302: Harmful if
Category 4 Warning
Oral swallowed.[8][14]
H314: Causes
severe skin
Skin burns and eye
Corrosion/Irritatio  Category 1B/2 Danger/Warning damage. OR
n H315: Causes
skin irritation.[2]
[15]
) H318: Causes
Serious Eye .
o Category 1 Danger serious eye
Damage/Irritation
damage.[16]
Specific Target
. H335: May
Organ Toxicity ) )
(Sing| Category 3 Warning cause respiratory
ingle
g irritation.[14][15]
Exposure)

Detailed Health Effects:

 Inhalation: Vapors or aerosols are expected to be irritating to the respiratory tract, potentially

causing coughing, shortness of breath, and inflammation.[7]

» Skin Contact: The compound is predicted to be a skin irritant and potentially corrosive.[2]

Prolonged contact may cause chemical burns. Due to its lipophilic nature, dermal absorption

is possible, which could lead to systemic effects.[7]

o Eye Contact: Direct contact is likely to cause severe irritation and potentially irreversible eye

damage.[7][16] Immediate and thorough irrigation is critical.

 Ingestion: Ingestion is predicted to be harmful.[8] Animal studies on related piperidines

suggest potential for nausea, vomiting, and effects on blood pressure and heart rate.[7][8]
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o Chronic Exposure: Long-term exposure to respiratory irritants can lead to airway diseases.[8]
The key chronic risk is the potential formation of carcinogenic N-nitrosamines if the
compound comes into contact with nitrosating agents.[10][11]

Risk Assessment and Engineering Controls

A proactive approach to safety is paramount. Before any experimental work, a formal risk
assessment must be conducted.

e-
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Caption: A mandatory workflow for pre-experimental risk assessment.

Core Engineering Controls:

o Chemical Fume Hood: All manipulations of 4-isopropylamino-1-benzylpiperidine, including
weighing, transferring, and reactions, must be performed inside a certified chemical fume
hood to prevent inhalation of vapors.

o Ventilation: The laboratory must be well-ventilated with a sufficient air exchange rate to dilute
any fugitive emissions.

o Safety Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[17]
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to a strict handling protocol is essential for minimizing exposure.
Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure the fume hood is operational and the sash is at the
appropriate height. Clear the work area of any unnecessary items.

e PPE Donning: Put on all required PPE as detailed in the table below.

o Transfer: Use chemically resistant spatulas or a positive displacement pipette for transfers.
Avoid creating dust or aerosols.

o Reaction Setup: Conduct all reactions in a closed or contained system within the fume hood.

o Post-Handling: After use, securely seal the container. Decontaminate all surfaces and
equipment with an appropriate solvent (e.g., isopropanol), followed by soap and water.

o PPE Doffing: Remove PPE in the correct order (gloves first) to avoid self-contamination.
Wash hands thoroughly with soap and water.[7]

Personal Protective Equipment (PPE) Specifications:
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Protection Type

Specification

Rationale and Standard

Hand Protection

Nitrile or Neoprene gloves
(double-gloving

recommended).

Provides a barrier against skin
contact. Check manufacturer's
breakthrough time. Must
conform to EN 374 standard.
[13]

Eye Protection

Chemical safety goggles with
side shields or a full-face
shield.

Protects against splashes and
vapors. Must conform to EN
166 or OSHA 1910.133
standards.[15]

Skin and Body

Flame-retardant lab coat.
Chemical-resistant apron for

larger quantities.

Protects against spills.
Clothing should be laundered

separately.

Respiratory

Not required if work is
performed in a certified fume
hood. For emergencies or spill
cleanup, a full-face respirator
with an organic
vapor/ammonia cartridge is

necessary.

Ensures protection from
inhalation hazards if

engineering controls fail.[12]

Emergency Procedures

In Case of a Spill:

ventilation is poor.

o Control: If safe to do so, remove all ignition sources.[8]

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or

o Contain: Cover the spill with an inert absorbent material such as vermiculite, sand, or a

commercial chemical absorbent. Do not use combustible materials like paper towels.

» Neutralize (for small spills): For residual material, cautious neutralization with a weak acid

(e.g., citric acid solution) can be considered, but only by trained personnel.
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o Collect: Wearing appropriate PPE, carefully scoop the absorbed material into a labeled,
sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly.
First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15-20 minutes. Seek immediate medical attention.[13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[13]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
have them drink one or two glasses of water. Seek immediate medical attention.[17]

Storage and Disposal

Storage Conditions:

o Store in a tightly sealed, properly labeled container.
e Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible materials, particularly strong oxidizing agents, strong acids,
acid chlorides, and acid anhydrides.[8]

e The storage area should be a designated corrosives or flammables cabinet, depending on
the final GHS classification of the material.

Waste Disposal:

» All waste containing this compound must be treated as hazardous chemical waste.
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Dispose of in accordance with local, state, and federal regulations. Do not dispose of down
the drain.

Containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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